Cas no 700860-10-2 (ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate)

• Product Name: ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate
• CAS No: 700860-10-2
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• MDL: MFCD04217825
• CID: 3060032
• PubChem ID: 2950801
• Update Time: 2025-05-21

ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-4-formyl-2-methoxy-phenoxy)-propionic acid ethyl ester
• ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate
• EN300-230573
• SR-01000272368
• BBL040551
• ADB86010
• SR-01000272368-1
• 700860-10-2
• Z2106595574
• CS-0240915
• STK350651
• AKOS000313182

• MDL： MFCD04217825
• Inchi： 1S/C13H15BrO5/c1-4-18-13(16)8(2)19-12-6-10(14)9(7-15)5-11(12)17-3/h5-8H,4H2,1-3H3
• InChI Key： QZFNJVATOUTMIP-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=C(C=1)OC(C(=O)OCC)C)OC

Computed Properties

• Exact Mass: 330.01029Da
• Monoisotopic Mass: 330.01029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 400.5±40.0 °C at 760 mmHg
• Flash Point: 196.0±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters

Additional information on ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate

Ethyl 2-(5-Bromo-4-Formyl-2-Methoxyphenoxy)Propanoate (CAS 700860-10-2): A Comprehensive Overview

Ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate (CAS 700860-10-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its unique bromo and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a propanoate backbone and a methoxyphenoxy moiety, makes it particularly valuable for constructing complex molecules.

The compound's CAS number 700860-10-2 is often searched by researchers and industry professionals seeking high-purity reagents for advanced applications. One of the key features of ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate is its role in the synthesis of bioactive molecules. Recent studies highlight its utility in developing novel antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for new therapeutic solutions in a post-pandemic world.

From a chemical perspective, ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate exhibits interesting reactivity patterns due to the presence of both electron-withdrawing (bromo and formyl) and electron-donating (methoxy) groups. This balance makes it an excellent candidate for Pd-catalyzed cross-coupling reactions, a hot topic in modern organic synthesis. Researchers frequently explore its potential in Suzuki-Miyaura couplings and other transition metal-mediated transformations.

The agrochemical industry has shown increasing interest in CAS 700860-10-2 as a building block for developing next-generation crop protection agents. With global concerns about food security and sustainable agriculture, compounds like ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate are being investigated for their potential to create more effective and environmentally friendly pesticides. Its structural features allow for modifications that can enhance target specificity while reducing ecological impact.

In material science applications, this compound serves as a precursor for functionalized polymers and advanced materials. The formyl group provides an excellent handle for further chemical modifications, enabling the creation of materials with tailored properties for specific applications. This aligns with current trends in smart material development and nanotechnology.

Quality control is paramount when working with ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate, and suppliers typically provide detailed analytical certificates including HPLC, GC-MS, and NMR data. The compound's stability profile and storage requirements (typically at 2-8°C under inert atmosphere) are frequently queried by laboratory personnel, reflecting practical concerns in research settings.

From a market perspective, the demand for CAS 700860-10-2 has shown steady growth, particularly from pharmaceutical and specialty chemical manufacturers. Pricing trends and availability are common search queries, indicating the compound's commercial importance. Recent supply chain challenges have highlighted the need for reliable sources of such specialized intermediates.

The synthesis of ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate typically involves multi-step procedures starting from readily available phenols. Process optimization and green chemistry approaches to its production are active areas of research, reflecting the chemical industry's focus on sustainability. Yield improvement strategies and alternative synthetic routes are frequently discussed in professional forums.

Safety considerations for handling ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Material Safety Data Sheets (MSDS) provide comprehensive handling guidelines for this material.

Looking forward, the applications of CAS 700860-10-2 are expected to expand as researchers uncover new synthetic utilities for this versatile building block. Its combination of reactive sites makes it particularly valuable for diversity-oriented synthesis, an important strategy in drug discovery. The compound's role in developing targeted therapies and precision medicines represents an exciting frontier in biomedical research.

For researchers considering ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate for their projects, it's worth noting that several derivatives and analogs are commercially available, allowing for structure-activity relationship studies. The compound's chromatographic properties and spectroscopic characteristics are well-documented, facilitating its identification and purity assessment in various matrices.

In conclusion, ethyl 2-(5-bromo-4-formyl-2-methoxyphenoxy)propanoate (CAS 700860-10-2) represents an important tool in modern chemical research and development. Its unique structural features and reactivity profile continue to inspire innovations across multiple scientific disciplines, from medicine to materials engineering. As synthetic methodologies advance and application areas expand, this compound is poised to remain relevant in addressing contemporary scientific and technological challenges.